[(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone

• IUPAC Name: [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C9H12N2O2S/c12-7-2-1-3-11(5-7)9(13)8-4-10-6-14-8/h4,6-7,12H,1-3,5H2/t7-/m0/s1
• InChI Key: LHVQRMSOYYMSMZ-ZETCQYMHSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=CS2)O
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)C2=CN=CS2)O
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

[(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone, also known as THP-TZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicine and drug discovery. THP-TZ is a thiazole-containing compound that has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

The mechanism of action of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism.
Biochemical and Physiological Effects
[(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been shown to exhibit various biochemical and physiological effects in cells and animal models. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in cells stimulated with lipopolysaccharide (LPS). [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been shown to inhibit the replication of viruses, such as influenza A and hepatitis C, in cell culture.

Advantages and Limitations for Lab Experiments

The advantages of using [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone in lab experiments include its high purity and yield, its well-defined chemical structure, and its diverse biological activities. [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone can be easily synthesized using a simple reaction, making it readily available for use in various scientific applications. However, the limitations of using [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone. One direction is to further investigate its mechanism of action and identify its molecular targets in cells. Another direction is to explore its potential applications in the treatment of various diseases, such as cancer and viral infections. Additionally, future studies could focus on the optimization of the synthesis method to improve the yield and purity of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone. Overall, [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has shown great potential for use in medicine and drug discovery, and further research is needed to fully understand its biological activities and potential applications.

Synthesis Methods

The synthesis of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone involves the reaction of 3-hydroxypiperidine with 2-chloro-1,3-thiazole-5-carbaldehyde in the presence of a base catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone. The synthesis of [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been optimized to yield high purity and yield, making it suitable for use in various scientific applications.

Scientific Research Applications

[(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been extensively studied for its potential applications in medicine and drug discovery. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. Additionally, [(3S)-3-hydroxypiperidin-1-yl]-(1,3-thiazol-5-yl)methanone has been shown to exhibit anti-viral properties by inhibiting the replication of viruses, such as influenza A and hepatitis C.